Triglyme

• CAS No.: 112-49-2
• Product Name: Triglyme
• Molecular Formula: C8H18O4; CH3(OCH2CH2)3OCH3; C8H18O4
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane
• Standard InChI: InChI=1S/C8H18O4/c1-9-3-5-11-7-8-12-6-4-10-2/h3-8H2,1-2H3
• Standard InChIKey: YFNKIDBQEZZDLK-UHFFFAOYSA-N
• SMILES: COCCOCCOCCOC
• Canonical SMILES: COCCOCCOCCOC
• Boiling Point: 421 °F at 760 mm Hg (NTP, 1992); 216.0 °C; 216 °C
• Density: 0.99 at 68 °F (NTP, 1992); Relative density (water = 1): 0.99
• Flash Point: 232 °F (NTP, 1992); 111 °C o.c.
• Melting Point: -49 °F (NTP, 1992); -45.0 °C; -45 °C
• Physical Description: Triethylene glycol dimethyl ether is a clear colorless liquid with a mild ethereal odor. (NTP, 1992); COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Triglyme is a polyether that consists of dodecane in which the carbon atoms at positions 2, 5, 8 and 11 are replaced by oxygen atoms. It has a role as a solvent.; Triethylene glycol dimethyl ether (also called triglyme) is a glycol ether used as a solvent.; Triethylene glycol dimethyl ether is a clear colorless liquid with a mild ethereal odor. (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); Solubility in water: miscible
• Synonyms: 2,5,8,11-Tetraoxadodecane; 1,2-Bis(2-methoxyethoxy)ethane; Ansul Ether 161; DMTG; Glyme 4; Hisolve MTM; Methyltriglyme; NSC 66400; Triethylene Glycol Dimethyl Ether
• Vapor Density: 4.7 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 6.14
• Vapor Pressure: 0.9 mm Hg at 68 °F (NTP, 1992); 0.04 mmHg; Vapor pressure, kPa at 20 °C: 0.12
• PubChem Compound: 8189
• Last Modified: Nov 11 2021